Cas no 93288-86-9 ((2-Aminophenyl)(4-methylpiperazin-1-yl)methanone)

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone is a synthetic organic compound featuring both an aminophenyl and a methylpiperazine moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. Its structure allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in kinase inhibitors and receptor modulators. The compound exhibits favorable solubility in common organic solvents, facilitating its use in synthetic workflows. Its stability under standard laboratory conditions ensures reliable handling and storage. The presence of the 2-aminophenyl group enhances its reactivity in coupling reactions, while the 4-methylpiperazine fragment contributes to its potential as a pharmacophore in drug discovery.

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone structure

93288-86-9 structure

Product Name:(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone

CAS No:93288-86-9

MF:C₁₂H₁₇N₃O

MW:219.282882452011

MDL:MFCD03013018

CID:999540

PubChem ID:550840

Update Time:2025-05-27

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

- (2-Aminophenyl)(4-methylpiperazin-1-yl)methanone
- (2-Aminophenyl)(4-methyl-1-piperazinyl)methanone
- 1-Methyl-4-[2-amino]benzoyl piperazine
- (2-Aminophenyl)(4-methyl-1-piperazinyl)methanone (ACI)
- Piperazine, 1-(2-aminobenzoyl)-4-methyl- (9CI)
- (2-Aminophenyl)-(4-methylpiperazin-1-yl)methanone
- 2-((4-Methylpiperazin-1-yl)carbonyl)aniline
- 2-(4-Methylpiperazine-1-carbonyl)aniline
- LS-04959
- 2-[(4-methylpiperazin-1-yl)carbonyl]aniline
- SR-01000268108
- 2-[(4-Methylpiperazin-1-yl)carbonyl]aniline, AldrichCPR
- SDCCGMLS-0065273.P001
- DTXSID60338730
- SR-01000268108-1
- STK803350
- F71819
- Z57441244
- 93288-86-9
- (2-aminophenyl)-(4-methylpiperazin-1-yl)-methanone
- DB-405897
- 2-[(4-Methyl-1-piperazinyl)carbonyl]aniline #
- CS-0244853
- SCHEMBL2033421
- MFCD03013018
- VU0047713-1
- AKOS000111614
- EN300-29564
- ALBB-015899
- MDL： MFCD03013018
- Inchi： 1S/C12H17N3O/c1-14-6-8-15(9-7-14)12(16)10-4-2-3-5-11(10)13/h2-5H,6-9,13H2,1H3
- InChI Key： PEIXOOFVMXCCCT-UHFFFAOYSA-N
- SMILES： O=C(N1CCN(C)CC1)C1C(N)=CC=CC=1

Computed Properties

Exact Mass: 219.137
Monoisotopic Mass: 219.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 49.6A^2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 394.0±37.0 °C at 760 mmHg
Flash Point: 192.1±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139002022-5g	(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone	93288-86-9	95%	5g	$263.68	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023913-500mg	(2-Aminophenyl)(4-methyl-1-piperazinyl)methanone	93288-86-9		500mg	957CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023913-1g	(2-Aminophenyl)(4-methyl-1-piperazinyl)methanone	93288-86-9		1g	1477CNY	2021-05-07
Fluorochem	220659-1g	2-Aminophenyl)(4-methylpiperazin-1-yl)methanone	93288-86-9	95%	1g	￡307.00	2022-03-01
Chemenu	CM169343-5g	(2-Aminophenyl)(4-methyl-1-piperazinyl)methanone	93288-86-9	95%	5g	$297	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023913-500mg	(2-Aminophenyl)(4-methyl-1-piperazinyl)methanone	93288-86-9		500mg	957.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023913-1g	(2-Aminophenyl)(4-methyl-1-piperazinyl)methanone	93288-86-9		1g	1477.0CNY	2021-07-13
TRC	A621458-50mg	(2-aminophenyl)(4-methylpiperazin-1-yl)methanone	93288-86-9		50mg	$ 50.00	2022-06-07
TRC	A621458-100mg	(2-aminophenyl)(4-methylpiperazin-1-yl)methanone	93288-86-9		100mg	$ 70.00	2022-06-07
TRC	A621458-500mg	(2-aminophenyl)(4-methylpiperazin-1-yl)methanone	93288-86-9		500mg	$ 295.00	2022-06-07

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Production Method

Production Method 1

93288-86-9

Reaction Conditions

Reference

: Further studies on the cyclization of aromatic azomethines ortho-substituted with a trifluoromethyl group: synthesis of 2,4-di- or 2,3,4-trisubstituted quinolines

Strekowski, Lucjan; Patterson, Steven E.; Janda, Lubomir; Wydra, Roman L.; Harden, Donald B.; et al, Journal of Organic Chemistry, 1992, 57(1), 196-201

Production Method 2

67023-01-2

93288-86-9

Reaction Conditions

Reference

: 1-[2-(2-Hydroxymethylphenylthio)benzyl]-4-methylpiperazine and related compounds as potential antidepressants: synthesis and pharmacological screening

Cervena, Irena; Protiva, Miroslav, Collection of Czechoslovak Chemical Communications, 1984, 49(4), 1009-20

Production Method 3

109-01-3

21563-73-5

93288-86-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 5 min, rt; 5 h, rt

Reference

: Methods of controlling crop pests using aromatic amide insect repellents, methods of making aromatic amide insect repellents, and novel aromatic amide insect repellents

, United States, , ,

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Raw materials

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Preparation Products

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone (93288-86-9)

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:93288-86-9)(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Order Number:A1065948

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:33

Price ($):157.0

Email:sales@amadischem.com

Product Official Link

(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone Related Literature

1. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

93288-86-9 ((2-Aminophenyl)(4-methylpiperazin-1-yl)methanone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:93288-86-9)(2-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Purity:99%

Quantity:5g

Price ($):157.0